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Compound of Interest

Compound Name: Propyl! red

Cat. No.: B1294551

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Propyl Red as a visual
indicator in non-aqueous titration procedures. The protocols outlined are particularly relevant
for the analysis of acidic and basic compounds in drug development and quality control, where
non-aqueous solvents are often necessary.

Introduction to Propyl Red in Non-Aqueous
Titrations

Non-agueous titrations are essential for the quantitative analysis of weakly acidic or basic
substances that are insoluble in water or provide poorly defined endpoints in aqueous media.
[1] The choice of indicator is critical for the accurate visual determination of the titration
endpoint. Propyl Red, an azo dye, serves as a suitable indicator for specific non-aqueous
titrations due to its distinct color change over a defined pH range.[2]

Propyl Red is chemically similar to Methyl Red, a commonly used indicator in non-aqueous
titrations.[3][4] Both indicators exhibit a color transition from red in acidic media to yellow in
basic media.[5] This similarity allows for the adaptation of established methods for Methyl Red
to applications involving Propyl Red, with considerations for its specific properties.
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Physicochemical Properties and Indicator
Characteristics

A clear understanding of Propyl Red's properties is fundamental to its effective application.

Property Value Reference
2-[[4-
Chemical Name (dipropylamino)phenyl]diazenyl

]benzoic acid

Molecular Formula C19H23N302

Molecular Weight 325.41 g/mol

Appearance Reddish crystalline powder
Melting Point 173-175°C

pH Transition Range H46 .66
(Aqueous) pPrias-®.

Color Change (Acid to Base) Red to Yellow

Principle of Propyl Red as a Non-Aqueous Indicator

In non-aqueous titrations, the apparent strength of weak acids and bases can be enhanced by
using appropriate solvents. Protic solvents, such as glacial acetic acid, can enhance the
basicity of weak bases, while aprotic or protophilic solvents can be used for the titration of weak
acids.

The function of Propyl Red as an indicator in these systems is based on the Brgnsted-Lowry
acid-base theory. The indicator itself is a weak acid that undergoes a color change upon
protonation or deprotonation. The equilibrium for the indicator (HIn) can be represented as:

Hin (Acid form - Red) & H+ + In- (Basic form - Yellow)

In an acidic medium, the equilibrium shifts to the left, and the red color of the protonated form
(HIn) is observed. In a basic medium, the equilibrium shifts to the right, leading to the yellow
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color of the deprotonated form (In-). The endpoint of the titration is indicated by a sharp color
change from red to yellow or vice-versa.
Diagrams

Logical Workflow for Non-Aqueous Titration using
Propyl Red
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Caption: Workflow for a typical non-aqueous titration using Propyl Red indicator.

Signaling Pathway of Propyl Red Color Change
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294551#propyl-red-in-non-aqueous-titration-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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